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Compound of Interest

Compound Name:
1-(2-

Dimethylaminoethyl)piperazine

Cat. No.: B1333714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-
Dimethylaminoethyl)piperazine, a versatile building block in medicinal chemistry and a

compound of interest for various industrial applications. This document consolidates its

chemical identity, physicochemical properties, synthesis and purification protocols, and its role

in drug discovery and development, with a focus on its interaction with key biological targets.

Chemical Identity and Synonyms
1-(2-Dimethylaminoethyl)piperazine is a substituted piperazine derivative with the Chemical

Abstracts Service (CAS) Registry Number 3644-18-6. It is crucial to use this identifier to avoid

confusion with other structurally similar compounds. The compound is also known by several

synonyms, which are essential for comprehensive literature and database searches.

Synonyms:

N,N-Dimethyl-2-(piperazin-1-yl)ethylamine[1]

1-(Dimethylamino)-2-(piperazin-1-yl)ethane

N,N-Dimethyl-1-piperazineethanamine[2][3]

N,N-Dimethyl-2-piperazinoethylamine[2][3]
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 1-(2-
Dimethylaminoethyl)piperazine is fundamental for its application in research and

development. The following table summarizes key quantitative data for this compound.

Property Value Reference

Molecular Formula C₈H₁₉N₃ [2][4]

Molecular Weight 157.26 g/mol [2][4]

Appearance Liquid [2]

Boiling Point 63 °C [5]

Density 0.92 g/mL [6]

Refractive Index (n20/D) 1.479 [2]

Purity (GC) ≥98.0% [2]

Water Impurity ≤0.5% [2]

Beilstein Registry Number 105841 [2]

MDL Number MFCD00167969 [2]

Experimental Protocols
Synthesis: N-Alkylation of Piperazine
A common and effective method for the synthesis of 1-(2-Dimethylaminoethyl)piperazine is

the N-alkylation of piperazine with a suitable alkylating agent, such as 2-chloro-N,N-

dimethylethanamine. The following is a generalized experimental protocol based on

established N-alkylation procedures for piperazines.[7][8]

Reaction Scheme:
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Reactants

Product

Piperazine 1-(2-Dimethylaminoethyl)piperazine

+ AlkylHalide
(Base, Solvent)

2-chloro-N,N-dimethylethanamine

Click to download full resolution via product page

Figure 1: General reaction scheme for the synthesis of 1-(2-Dimethylaminoethyl)piperazine.

Materials:

Piperazine

2-chloro-N,N-dimethylethanamine hydrochloride

A suitable base (e.g., potassium carbonate, triethylamine)

An appropriate solvent (e.g., acetonitrile, dimethylformamide)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a reaction vessel under an inert atmosphere, add piperazine and the chosen solvent.

Add the base to the mixture and stir until it is well-dispersed.

Slowly add a solution of 2-chloro-N,N-dimethylethanamine hydrochloride in the same solvent

to the reaction mixture. To favor mono-alkylation, it is often advantageous to use an excess

of piperazine.[8]

Heat the reaction mixture to a suitable temperature (e.g., reflux) and monitor the progress of

the reaction using an appropriate analytical technique such as thin-layer chromatography
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(TLC) or gas chromatography-mass spectrometry (GC-MS).

Once the reaction is complete, cool the mixture to room temperature.

Filter the reaction mixture to remove any inorganic salts.

Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

Purification: Fractional Distillation
The crude 1-(2-Dimethylaminoethyl)piperazine can be purified by fractional distillation under

reduced pressure to obtain a high-purity product.[9][10]

Apparatus:

A distillation flask

A fractionating column

A condenser

A receiving flask

A vacuum source and a manometer

Procedure:

Transfer the crude product to the distillation flask.

Assemble the fractional distillation apparatus.

Gradually reduce the pressure inside the apparatus to the desired level.

Heat the distillation flask to bring the liquid to a boil.

Carefully collect the fraction that distills at the expected boiling point of 1-(2-
Dimethylaminoethyl)piperazine under the applied pressure. The boiling point will be

significantly lower than the atmospheric boiling point.
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Monitor the purity of the collected fractions using a suitable analytical method like GC.

Role in Drug Discovery and Development
The piperazine moiety is a well-established "privileged scaffold" in medicinal chemistry,

appearing in a wide array of approved drugs.[11] This is due to its favorable physicochemical

properties, including its ability to improve aqueous solubility and its basic nature, which allows

for salt formation and improved bioavailability. Piperazine derivatives have been extensively

investigated for their interactions with various biological targets, particularly neurotransmitter

receptors.[12]

Interaction with Neurotransmitter Receptors
Piperazine-containing compounds are known to interact with a variety of neurotransmitter

receptors, including dopamine and serotonin receptors.[12][13] This makes them attractive

scaffolds for the development of drugs targeting central nervous system (CNS) disorders.

Dopamine Receptors: Many antipsychotic drugs incorporate a piperazine ring, which often

plays a crucial role in their binding to dopamine D2 receptors.[3][14] The nitrogen atoms of

the piperazine ring can engage in key hydrogen bonding and ionic interactions within the

receptor's binding pocket. Derivatives of 1-(2-Dimethylaminoethyl)piperazine could be

designed to modulate the affinity and selectivity for different dopamine receptor subtypes.

Serotonin Receptors: The piperazine scaffold is also a common feature in ligands targeting

serotonin (5-HT) receptors.[13][15] Depending on the substitution pattern, piperazine

derivatives can act as agonists or antagonists at various 5-HT receptor subtypes, making

them relevant for the treatment of depression, anxiety, and other mood disorders.

The logical relationship for the development of CNS-active drugs based on the piperazine

scaffold can be visualized as follows:

Figure 2: The role of the piperazine scaffold in the development of CNS-active drugs.

Other Applications
Beyond its use as a building block in drug discovery, 1-(2-Dimethylaminoethyl)piperazine
and its close analogs can also function as:
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Ligands in Catalysis: The nitrogen atoms in the piperazine and dimethylamino groups can

coordinate with metal ions, making this compound a potential ligand for various catalytic

applications, such as in polymerization reactions.[11][16][17]

Curing Agents for Epoxy Resins: Aminoethylpiperazines are utilized as curing agents for

epoxy resins, a process that is critical in the formulation of coatings and adhesives.

Conclusion
1-(2-Dimethylaminoethyl)piperazine is a valuable chemical entity with a well-defined set of

physicochemical properties. Its synthesis, primarily through N-alkylation of piperazine, is a well-

established chemical transformation. The presence of the piperazine scaffold makes it a highly

relevant building block for the design and development of novel therapeutics, particularly those

targeting the central nervous system. Further research into the specific biological activities and

signaling pathways of 1-(2-Dimethylaminoethyl)piperazine and its derivatives is warranted to

fully exploit its potential in drug discovery and other chemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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